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Compound of Interest

Compound Name: Tributyltetradecylphosphonium

CAS No.: 91582-83-1

Cat. No.: B14369193

Get Quote

This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with Tributyltetradecylphosphonium Chloride

(TTPC) 50% solution. As a Senior Application Scientist, this document is structured to offer not

just procedural steps, but a deeper understanding of the causality behind these

recommendations, ensuring both safety and experimental integrity.

Frequently Asked Questions (FAQs)
1. What is Tributyltetradecylphosphonium Chloride and what are its primary hazards?

Tributyltetradecylphosphonium chloride (CAS No. 81741-28-8) is a quaternary phosphonium

salt, a type of ionic liquid.[1][2][3][4] In a 50% aqueous solution, it is a clear, colorless to pale

straw-colored liquid.[5] The primary hazards associated with this solution are:

Corrosivity: It causes severe skin burns and serious eye damage.[5][6][7][8] The corrosive

nature means it can cause irreversible tissue damage upon contact.
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Toxicity: The solution is harmful if swallowed and toxic if inhaled.[6][7][9] Inhalation of mists

or vapors can lead to severe irritation of the nose, throat, and respiratory tract.[7]

Environmental Hazard: TTPC is very toxic to aquatic life with long-lasting effects.[7]

Therefore, it must be prevented from entering drains or waterways.[10][11]

2. What are the proper storage conditions for a TTPC 50% solution?

Proper storage is crucial to maintain the chemical's stability and ensure safety. The underlying

principle is to keep the container tightly sealed in a controlled environment, away from

incompatible substances.

Location: Store in a cool, dry, and well-ventilated area.[5][10] The storage area should be

secured and locked.[6][8][10][11]

Container: Keep the solution in its original, tightly closed container.[5][6]

Incompatible Materials: Store away from strong oxidizing agents, bases, amines, and metals.

[5] Also, keep it separate from foodstuffs and fertilizers.[9][12]

Conditions to Avoid: Protect from heat, open flames, and direct sunlight.[5][8][9]

3. What Personal Protective Equipment (PPE) is mandatory when handling this solution?

A comprehensive PPE strategy is non-negotiable to prevent exposure.[13] Given the corrosive

and toxic nature of TTPC, the following PPE must be worn:[6][10]
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles and a

face shield.[6][13] Contact

lenses should not be worn.[6]

To provide complete protection

against splashes, which can

cause severe and irreversible

eye damage.[6][8][14] A face

shield protects the rest of the

face.[13]

Hand Protection

Chemical-resistant gloves such

as neoprene or nitrile rubber.

[6][7]

To prevent skin contact, which

can cause severe burns.[6] It's

noted that the liquid may

penetrate gloves, so frequent

changes are recommended.[7]

Body Protection

A lab coat, rubber apron, or a

full chemical-resistant suit

(e.g., Tyvek) worn over long-

sleeved clothing and pants.[6]

[7][13][15]

To protect skin from accidental

splashes and spills. An apron

provides an additional barrier

when handling larger

quantities.[16]

Respiratory Protection

A NIOSH-certified respirator

with an appropriate cartridge

for mists/vapors if ventilation is

inadequate.[6][16]

To prevent inhalation of toxic

aerosols, especially when the

solution may be agitated or

heated, generating vapors.[7]

[9]

Footwear
Closed-toe, chemical-resistant

footwear.[12]
To protect feet from spills.

Experimental Workflow: PPE Protocol
The following diagram outlines the mandatory sequence for donning and doffing PPE to

minimize cross-contamination and exposure.
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Donning PPE (Putting On)

Doffing PPE (Taking Off)

1. Lab Coat / Apron 2. Respirator (if needed) 3. Goggles & Face Shield 4. Gloves

1. Gloves 2. Lab Coat / Apron 3. Goggles & Face Shield 4. Respirator Leave
Lab

Exit Lab

Start
Experiment

Enter Lab

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Troubleshooting Guides
Issue 1: I've spilled a small amount of TTPC 50% solution on the lab bench.

Causality: A small spill, if not managed correctly, can lead to unnoticed skin contact, surface

degradation, and localized toxic fumes. The goal is to contain, neutralize (if appropriate, though

absorption is primary here), and decontaminate the area swiftly.

Step-by-Step Protocol:

Alert & Secure: Immediately alert personnel in the vicinity. Ensure the area is well-ventilated.

[10]

Assess PPE: Confirm your PPE is intact and has not been compromised. If it has, follow the

doffing procedure, wash exposed skin, and don fresh PPE before proceeding.

Containment: For a small spill, contain it with an inert absorbent material like sand,

vermiculite, or a chemical sorbent.[14] Do not use combustible materials like paper towels

initially.

Collection: Carefully scoop or sweep the absorbed material into a designated, labeled waste

container.[6] Use non-sparking tools.[10]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b14369193/docs?utm_src=pdf-body-img#technical-support-center-tributyltetradecylphosphonium-chloride-ttpc-50-solution
https://www.echemi.com/sds/tributyltetradecylphosphoniumchloride-pid_Rock29826.html
https://www.msdsdigital.com/system/files/BE-9_2.pdf
https://s3.amazonaws.com/gelest/sds/OMPH073_GHS+EU_English.pdf
https://www.echemi.com/sds/tributyltetradecylphosphoniumchloride-pid_Rock29826.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14369193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Wipe the spill area with soap and plenty of water.[10] Collect the cleaning

materials and place them in the same hazardous waste container.

Disposal: Dispose of the waste container according to your institution's hazardous waste

guidelines, ensuring it is properly sealed and labeled.[10][11]

Issue 2: I have accidentally splashed the solution onto my skin or into my eyes.

Causality: TTPC is corrosive and can cause severe chemical burns and eye damage rapidly.[6]

[9] Immediate and prolonged flushing with water is critical to dilute and remove the chemical,

minimizing tissue damage.

Immediate First-Aid Response:

Exposure Route Action

Skin Contact

Immediately take off all contaminated clothing.

[11] Rinse the affected skin with plenty of soap

and water for at least 15-30 minutes.[9][14]

Seek immediate medical attention.[6][14]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[6] Remove contact

lenses if present and easy to do.[6][10] Seek

immediate medical attention.[7][8]

Inhalation

Move the victim to fresh air immediately.[10] If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek

immediate medical help.[10]

Ingestion

Do NOT induce vomiting.[6][10][11] Rinse the

mouth with water.[10] Never give anything by

mouth to an unconscious person.[6] Call a

poison control center or doctor immediately for

treatment advice.[16]
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Spill Response Decision Workflow
This diagram provides a logical flow for responding to an accidental release.

Caption: Decision-making workflow for a TTPC spill.

Issue 3: How do I properly dispose of waste containing TTPC 50% solution?

Causality: Improper disposal presents a significant environmental hazard due to the solution's

high toxicity to aquatic organisms.[7] Furthermore, as a hazardous chemical, it is regulated,

and improper disposal can violate federal and local laws.[12]

Disposal Protocol:

Waste Segregation: Never dispose of TTPC solution down the drain or in regular trash.[6]

[11] It must be collected as hazardous waste.

Containerization: Collect all waste (unused solution, contaminated absorbents, gloves, etc.)

in a clearly labeled, sealed, and chemically compatible container.[10]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "Tributyltetradecylphosphonium chloride".

Consult Regulations: Disposal must be handled by an approved waste disposal facility.[5]

Contact your institution's Environmental Health & Safety (EHS) office for specific guidance

and to arrange for pickup.[12] They will ensure compliance with all federal, state, and local

regulations.[14]

Chemical Compatibility
When selecting containers and equipment for handling and storage, chemical compatibility is

paramount to prevent degradation, leaks, and potential reactions.
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Material Category Compatible Materials
Incompatible Materials /
Conditions

Plastics

Polyethylene (PE),

Polypropylene (PP),

Polytetrafluoroethylene (PTFE)

[17]

Consult manufacturer for

specific grades; some plastics

may degrade over time.

Metals

Hastelloy C-276, 316 Stainless

Steel (generally good, but test

for specific applications)[17]

Avoid contact with most metals

as a general precaution for

corrosive substances.[5]

Elastomers

Fluoroelastomer (FKM, e.g.,

Viton™), Ethylene Propylene

Diene Monomer (EPDM)[17]

Check specific compatibility

charts as performance can

vary.[17]

Chemicals

Generally stable under

recommended storage

conditions.[5]

Strong oxidizing agents,

bases, amines, reducing

agents.[5]

Note: This chart is a guide. Always consult detailed chemical compatibility charts and the

manufacturer's data for specific service conditions (e.g., temperature, pressure).[17]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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